2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(2-pyridin-3-ylimidazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H16Cl2N4O2/c19-14-3-4-16(15(20)10-14)26-12-17(25)22-6-8-24-9-7-23-18(24)13-2-1-5-21-11-13/h1-5,7,9-11H,6,8,12H2,(H,22,25)
• InChI Key: MHQZSCGNGVULLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CN2CCNC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N4O2
• Molecular Weight: 391.2 g/mol
• CAS No.: 2034449-40-4

Description

2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)acetamide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound, also known as DPPIA, is a small molecule that has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Fluorescent Probes for Mercury Ion

A study by Shao et al. (2011) described the synthesis of novel imidazo[1,2-a]pyridine derivatives, including a compound with structural similarity to the query compound, which proved to be an efficient fluorescent probe for mercury ions in both acetonitrile and buffered aqueous solution. This discovery points towards the compound's utility in environmental monitoring and detection of mercury, a toxic heavy metal with significant environmental and health impacts (Shao et al., 2011).

Oxidation Reactivity

The work by Pailloux et al. (2007) explored the chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamides, revealing diverse products depending on the oxidant and conditions. This study showcases the compound's reactivity and potential for generating various products useful in chemical syntheses and material science (Pailloux et al., 2007).

Synthesis of Derivatives

Kavina et al. (2018) developed a method for synthesizing 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole derivatives through dehydration of substituted 2-(2-oxopyrrolidin-1-yl)acetamides. This research indicates the compound's versatility in synthetic chemistry, potentially leading to new drugs or materials (Kavina et al., 2018).

ACAT-1 Inhibitor for Incurable Diseases

Shibuya et al. (2018) identified a compound as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, with significant selectivity over ACAT-2. The study suggests the compound's potential in treating diseases involving ACAT-1 overexpression, highlighting its importance in medical research (Shibuya et al., 2018).

Antioxidant Activity of Coordination Complexes

Research by Chkirate et al. (2019) on novel Co(II) and Cu(II) coordination complexes with pyrazole-acetamide derivatives, including antioxidant activity evaluation, underscores the compound's potential in biochemistry and pharmacology (Chkirate et al., 2019).